Brevinin-1DYc
Description
Brevinin-1DYc is a cationic antimicrobial peptide (AMP) belonging to the brevinin-1 family, originally isolated from the skin secretions of Odorrana grahami, a frog species native to East Asia . This peptide typically comprises 24 amino acid residues, featuring a conserved hydrophobic region and a C-terminal cyclic heptapeptide domain stabilized by a disulfide bridge (Cys¹⁸–Cys²⁴) . Its primary mechanism of action involves disrupting microbial membrane integrity via electrostatic interactions with negatively charged phospholipids, leading to pore formation and cell lysis. This compound demonstrates broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and fungi (e.g., Candida albicans), with minimal inhibitory concentrations (MICs) ranging from 2–16 µM .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
FLPLLLAGLPKLLCLFFKKC |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Research Findings
- Structural Optimization : Cyclization via the Rana box in this compound improves stability but may limit conformational adaptability compared to ranatuerins with multiple disulfide bonds .
- Activity Trade-offs : While this compound’s hemolytic activity is lower than that of ranatuerin-2CSa, its broader antimicrobial spectrum makes it a versatile candidate for topical applications .
- Methodological Consistency : Studies on this compound adhere to stringent structural characterization protocols (e.g., NMR, mass spectrometry) as outlined in ICH guidelines for biologics .
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